Cas no 2034619-10-6 (2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide)

• Product Name: 2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide
• CAS No: 2034619-10-6
• MF: C₁₇H₁₈ClN₃O₅S
• MW: 411.85992193222
• CID: 5944476
• PubChem ID: 119100301
• Update Time: 2025-05-24

2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]sulfonylphenoxy]acetamide
• 2034619-10-6
• AKOS026690365
• 2-[4-({3-[(3-chloropyridin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide
• F6476-6333
• 2-(4-((3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide
• 2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide

• Inchi： 1S/C17H18ClN3O5S/c18-15-9-20-7-5-16(15)26-13-6-8-21(10-13)27(23,24)14-3-1-12(2-4-14)25-11-17(19)22/h1-5,7,9,13H,6,8,10-11H2,(H2,19,22)
• InChI Key： FXQCDJXJBJKELX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C1)S(C1C=CC(=CC=1)OCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 411.0655696g/mol
• Monoisotopic Mass: 411.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų

Additional information on 2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide

2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide: A Comprehensive Overview

2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide is a complex organic compound with the CAS number 2034619-10-6. This compound belongs to the class of acetamides and features a unique combination of functional groups, including a sulfonyl group, a phenoxy group, and a chloropyridine moiety. The structure of this molecule is designed to confer specific pharmacological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide as a candidate for drug development. Its sulfonyl group plays a crucial role in enhancing the compound's bioavailability and stability, while the chloropyridine moiety contributes to its selectivity in targeting specific biological pathways. Researchers have reported promising results in preclinical models, where the compound demonstrated potent inhibitory activity against key enzymes involved in inflammatory processes.

The synthesis of 2034619-10-6 involves a multi-step process that combines advanced organic chemistry techniques. The starting materials include chloropyridine derivatives and pyrrolidine intermediates, which are subjected to nucleophilic substitution and sulfonation reactions to form the final product. The optimization of reaction conditions has been a focal point for chemists, as it directly impacts the yield and purity of the compound.

In terms of applications, 2-(4-((3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-y lsulfonyl)phenoxy)acetamide has shown potential in the field of oncology. Preclinical studies suggest that it may inhibit the growth of cancer cells by modulating signaling pathways critical for cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

From an environmental perspective, the ecological impact of CAS No 2034619-10-6 has been evaluated through toxicity studies. Results indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation potential.

In conclusion, 2-(4-( (3-( (3-Chloropyridin -4 - yl ) oxy ) pyrrolidin -1 - yl ) sulfonyl ) phenoxy ) acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in drug discovery efforts. As research continues, this compound may pave the way for innovative therapeutic solutions across various disease areas.